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Compound of Interest

Compound Name: Methyl 3-formylbenzoate

Cat. No.: B109038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical properties of methyl 3-
formylbenzoate, with a focus on its boiling point. It also outlines a comprehensive

experimental protocol for boiling point determination of high-boiling compounds and illustrates

a key synthetic application of this versatile reagent.

Core Physical and Chemical Data of Methyl 3-
formylbenzoate
Methyl 3-formylbenzoate is a solid at room temperature.[1][2] While an experimentally

determined boiling point at atmospheric pressure is not readily available in the literature, likely

due to potential decomposition at high temperatures, its other key physical properties have

been documented. For high-boiling-point compounds such as this, the boiling point is typically

determined under reduced pressure (vacuum distillation).
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Property Value Source

Molecular Formula C₉H₈O₃ [3][4]

Molecular Weight 164.16 g/mol [3][4]

Melting Point 48-52 °C [1][2]

Form Solid [1][2]

CAS Number 52178-50-4 [3][4]

Experimental Protocol: Boiling Point Determination
by Vacuum Distillation
Given the high boiling point expected for an aromatic ester like methyl 3-formylbenzoate,

vacuum distillation is the preferred method for determining its boiling point to prevent

decomposition.[1] This protocol outlines the general procedure.

Objective: To determine the boiling point of a high-boiling-point liquid at a reduced pressure.

Apparatus:

Round-bottom flask

Stir bar

Claisen adapter

Ground-glass thermometer

Condenser

Vacuum adapter

Receiving flask

Heating mantle or oil bath
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Vacuum pump or water aspirator

Vacuum trap

Manometer (for pressure measurement)

Thick-walled vacuum tubing

Grease for ground-glass joints

Procedure:

Apparatus Assembly:

Inspect all glassware for cracks or defects before assembly.[5]

Place a stir bar and the sample (at least 5 mL) into the distilling flask. Boiling stones are

not suitable for vacuum distillation.[5]

Grease all ground-glass joints to ensure a tight seal.[5]

Assemble the vacuum distillation apparatus as shown in the workflow diagram below. A

Claisen adapter is recommended to minimize bumping.[5]

Connect the vacuum adapter via a vacuum trap to the vacuum source.[5]

Distillation Process:

Turn on the vacuum source to reduce the pressure within the apparatus. Check for any

leaks (hissing sounds).[5]

Once a stable, low pressure is achieved, begin heating the distilling flask using a heating

mantle or oil bath.[6][7]

Observe the sample for boiling and the subsequent condensation of the vapor on the

thermometer bulb.
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Record the temperature when the vapor temperature is stable, and the distillate is

collecting in the receiving flask. This stable temperature is the boiling point at the recorded

pressure.[1][6]

Record the pressure from the manometer.[5]

Shutdown:

Remove the heat source and allow the apparatus to cool to room temperature.[5]

Slowly reintroduce air into the system to equalize the pressure before turning off the

vacuum source.[5]
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Experimental Workflow for Vacuum Distillation

Preparation

Distillation

Shutdown

Inspect Glassware

Add Sample & Stir Bar to Flask

Assemble Apparatus & Grease Joints

Reduce Pressure

Connect to Vacuum

Apply Heat

Record Stable Vapor Temperature & Pressure

Distillate Collects

Cool Apparatus

Equalize Pressure

Disassemble
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Workflow for boiling point determination.
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Synthetic Application: Porphyrin Synthesis
Methyl 3-formylbenzoate is a key starting material in the synthesis of complex molecules

such as meso-Tetrakis(3-carboxyphenyl)porphyrin.[8] Porphyrins are a class of macrocyclic

compounds with a wide range of applications, and their synthesis often involves the

condensation of an aldehyde with pyrrole.[9]

The general synthetic pathway involves the reaction of methyl 3-formylbenzoate with pyrrole

in a suitable solvent, followed by hydrolysis of the ester groups to yield the final carboxylic acid-

functionalized porphyrin.

Synthesis of meso-Tetrakis(3-carboxyphenyl)porphyrin

Methyl 3-formylbenzoate

Condensation Reaction
(e.g., in Propionic Acid)

Pyrrole

meso-Tetrakis(3-methoxycarbonylphenyl)porphyrin

Hydrolysis

meso-Tetrakis(3-carboxyphenyl)porphyrin
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Porphyrin synthesis from methyl 3-formylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b109038?utm_src=pdf-body
https://www.benchchem.com/product/b109038?utm_src=pdf-custom-synthesis
https://www.orgchemboulder.com/Technique/Procedures/Distillation/Distillation.shtml
https://en.wikipedia.org/wiki/Vacuum_distillation
https://www.scbt.com/p/methyl-3-formylbenzoate-52178-50-4
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-formylbenzoate
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/05%3A_Distillation/5.04%3A_Vacuum_Distillation/5.4C%3A_Step-by-Step_Procedures_for_Vacuum_Distillation
https://www.chem.rochester.edu/notvoodoo/pages/purification.php?page=reduced_pressures
https://www.sihaienergytech.com/resources/when-vacuum-distillation-is-useful.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/47749
https://www.mdpi.com/1422-8599/2024/2/M1836
https://www.benchchem.com/product/b109038#methyl-3-formylbenzoate-boiling-point
https://www.benchchem.com/product/b109038#methyl-3-formylbenzoate-boiling-point
https://www.benchchem.com/product/b109038#methyl-3-formylbenzoate-boiling-point
https://www.benchchem.com/product/b109038#methyl-3-formylbenzoate-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b109038?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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